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Compound of Interest

Compound Name: Syk Inhibitor II

Cat. No.: B161068

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in
mediating signal transduction downstream of various cell surface receptors, including
immunoreceptors.[1][2] It is activated upon phosphorylation and binds to immunoreceptor
tyrosine-based activation motifs (ITAMS), initiating signaling cascades involved in inflammation,
platelet function, and allergic responses.[1][2] Syk Inhibitor Il (CAS 726695-51-8) is a potent,
cell-permeable, and ATP-competitive inhibitor of Syk with an IC50 of 41 nM.[1][3][4] It
selectively and reversibly blocks Syk activity, making it a valuable tool for studying Syk-
mediated signaling pathways in various experimental models, including allergy, inflammation,
and oncology.[1][4][5] These notes provide detailed protocols for the proper dissolution,
storage, and handling of Syk Inhibitor Il for research applications.

Data Presentation: Solubility Profile

The solubility of Syk Inhibitor Il can vary depending on its salt form (free base vs.
hydrochloride) and the solvent used. The following table summarizes the solubility data from
various suppliers. It is crucial to use a freshly opened, anhydrous grade solvent, particularly for
DMSO, as its hygroscopic nature can negatively impact solubility.[4]
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Compound Solubility o
Solvent Solubility (mM) Notes
Form (mg/mL)
Syk Inhibitor 11 Sonication may
DMSO 5-15 14.7-44.1 )
(Free Base) be required.[1][4]
MW: 340.3 g/mol DMF 25 73.5
CAS: 726695-51-
8
. Sonication is
Syk Inhibitor 1l
) ) DMSO 11-30 26.6-72.6 recommended.
(Dihydrochloride)
[2][6]
Sonication is
MW: 413.2 g/mol  PBS (pH 7.2) 10 24.2 recommended.
[2][6]
Sonication is
CAS: 227449-73-
) Ethanol 0.3 0.73 recommended.
[2][6]
DMF 2 4.8
. Data from one
Syk Inhibitor 11 ] )
supplier; verify
(Form Water 25 ~73.5 )
B with product
Unspecified)
sheet.
Data from one
supplier; veri
DMSO 100 ~293.9 PP fy

with product
sheet.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution (10 mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for most in vitro experiments.

Materials:

o Syk Inhibitor Il powder (confirm molecular weight from the datasheet)
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Ultrasonic water bath (recommended)[6]

Procedure:

e Pre-warm the Inhibitor: Before opening, allow the vial of Syk Inhibitor Il powder to
equilibrate to room temperature for at least 20 minutes. This prevents condensation of
atmospheric moisture onto the hygroscopic compound.

» Weigh the Compound: Accurately weigh the desired amount of powder. For example, to
prepare 1 mL of a 10 mM stock solution of the free base form (MW = 340.3 g/mol ), weigh
out 3.4 mg.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 340.3 g/mol = 0.0034 g = 3.4 mg

e Add Solvent: Add the calculated volume of DMSO to the vial containing the powder. For the
example above, add 1 mL of DMSO.

 Dissolve the Compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the
compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10
minutes.[4][6] Visually inspect the solution to ensure there are no visible particulates.
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 Aliquot for Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution into
smaller, single-use aliquots (e.g., 10-50 pL) in sterile microcentrifuge tubes.[6]

o Store Properly: Store the aliquots at -80°C for long-term stability (up to 6 months or a year)
or at -20°C for shorter-term use (up to 1 month).[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the concentrated stock solution at room
temperature.

» Serial Dilution: Perform serial dilutions of the stock solution into cell culture medium or an
appropriate buffer (e.g., PBS) to achieve the desired final concentrations for your
experiment.

« Solvent Control: It is critical to maintain a final DMSO concentration that does not affect cell
viability or function, typically below 0.1%.[6] Prepare a vehicle control by adding the same
final concentration of DMSO to untreated cells to account for any solvent effects.[6]

e Immediate Use: Use the freshly prepared working solutions immediately for your
experiments. Do not store diluted solutions in aqueous media.

Visualizations
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Caption: Experimental workflow for dissolving and using Syk Inhibitor II.
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Caption: Simplified Syk signaling pathway and the action of Syk Inhibitor II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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